Cas no 910444-70-1 (2-(3,5-Dimethoxyphenyl)piperazine)

• Product Name: 2-(3,5-Dimethoxyphenyl)piperazine
• CAS No: 910444-70-1
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 796689
• PubChem ID: 45036831
• Update Time: 2025-06-20

2-(3,5-Dimethoxyphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethoxyphenyl)piperazine
• Piperazine,2-(3,5-dimethoxyphenyl)-
• 1213548-55-0
• CS-0319132
• AB36433
• AB22895
• 1122571-17-8
• 2-(3,5-dimethoxyphenyl)-piperazine
• 910444-70-1
• AKOS015851617
• FT-0724291
• AB36434
• DTXSID70661682
• SCHEMBL1639240
• (R)-2-(3,5-DIMETHOXY-PHENYL)-PIPERAZINE
• VKLXFXBLZPVBOL-UHFFFAOYSA-N
• DS-0045
• (S)-2-(3,5-DIMETHOXY-PHENYL)-PIPERAZINE
• DB-001469

• MDL： MFCD05864682
• Inchi： 1S/C12H18N2O2/c1-15-10-5-9(6-11(7-10)16-2)12-8-13-3-4-14-12/h5-7,12-14H,3-4,8H2,1-2H3
• InChI Key： VKLXFXBLZPVBOL-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)C1CNCCN1)OC

Computed Properties

• Exact Mass: 222.13700
• Monoisotopic Mass: 222.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.054
• Boiling Point: 368.3°C at 760 mmHg
• Flash Point: 148.4°C
• Refractive Index: 1.509
• PSA: 42.52000
• LogP: 1.59530

Additional information on 2-(3,5-Dimethoxyphenyl)piperazine

Introduction to 2-(3,5-Dimethoxyphenyl)piperazine (CAS No. 910444-70-1)

2-(3,5-Dimethoxyphenyl)piperazine, identified by the chemical compound code CAS No. 910444-70-1, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class, which is well-documented for its diverse biological activities and potential therapeutic applications. The presence of 3,5-dimethoxyphenyl as a substituent in its structure enhances its pharmacological profile, making it a subject of considerable interest among researchers exploring novel pharmacotherapeutic agents.

The structural framework of 2-(3,5-Dimethoxyphenyl)piperazine incorporates a piperazine ring linked to a phenyl group with two methoxy substituents at the 3rd and 5th positions. This specific arrangement imparts unique electronic and steric properties to the molecule, influencing its interaction with biological targets. The dimethoxy groups contribute to hydrophobicity while also enabling hydrogen bonding capabilities, which are crucial for binding affinity in drug design.

In recent years, there has been growing attention on piperazine derivatives due to their role as intermediates in synthesizing various bioactive compounds. 2-(3,5-Dimethoxyphenyl)piperazine has emerged as a valuable building block in the development of potential therapeutic agents targeting neurological and cardiovascular disorders. Its molecular structure suggests potential interactions with serotonin receptors, which are pivotal in regulating mood, appetite, and other physiological processes.

Current research indicates that compounds with similar structural motifs may exhibit properties relevant to treating conditions such as depression, anxiety, and hypertension. The methoxy groups in 2-(3,5-Dimethoxyphenyl)piperazine enhance its solubility and metabolic stability, factors that are critical for drug efficacy and safety. Furthermore, the piperazine core is known for its ability to modulate neurotransmitter systems, making this compound a promising candidate for further investigation.

One of the most compelling aspects of 2-(3,5-Dimethoxyphenyl)piperazine is its versatility in chemical modifications. Researchers can derive various analogs by altering the substitution patterns or introducing additional functional groups. This flexibility allows for the optimization of pharmacokinetic and pharmacodynamic properties tailored to specific therapeutic needs. For instance, modifications at the phenyl ring could enhance binding affinity or selectivity for particular biological targets.

The synthesis of 2-(3,5-Dimethoxyphenyl)piperazine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process while maintaining the integrity of the desired structure. Techniques such as palladium-catalyzed cross-coupling reactions have proven effective in constructing complex heterocyclic frameworks like that of this compound.

From a medicinal chemistry perspective, 2-(3,5-Dimethoxyphenyl)piperazine serves as a scaffold for designing molecules with enhanced therapeutic profiles. Its structural features allow it to interact with multiple receptor types, offering potential benefits in polypharmacology—a strategy gaining traction in modern drug discovery for addressing complex diseases more effectively. The compound’s ability to modulate serotonergic pathways makes it particularly relevant in neuropharmacological research.

Preclinical studies have begun to explore the pharmacological effects of 2-(3,5-Dimethoxyphenyl)piperazine, providing insights into its potential applications. Initial findings suggest that it may exhibit anxiolytic and antidepressant-like properties without significant side effects at optimized dosages. These results are encouraging enough to warrant further investigation into its clinical relevance through rigorous preclinical and clinical trials.

The future direction of research on 2-(3,5-Dimethoxyphenyl)piperazine includes evaluating its interactions with other biological targets beyond serotonin receptors. Investigating its effects on dopamine pathways could open new avenues for treating movement disorders or cognitive impairments associated with dopaminergic dysfunction. Additionally, exploring its potential as an adjuvant therapy alongside existing treatments could provide synergistic benefits in managing chronic conditions.

In conclusion,2-(3,5-Dimethoxyphenyl)piperazine (CAS No. 910444-70-1) represents a promising compound in pharmaceutical research due to its unique structural features and demonstrated biological activities. Its role as a versatile intermediate and lead molecule underscores its importance in developing novel therapeutics for neurological and cardiovascular diseases. As scientific understanding advances,2-(3 Dimethoxyphenyl)piperazine will likely continue to be a focal point in medicinal chemistry investigations aimed at improving human health outcomes.